4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine

• IUPAC Name: 4-chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine
• InChI: InChI=1S/C10H14ClN3O2/c1-15-7-4-14(5-8(7)16-2)10-3-9(11)12-6-13-10/h3,6-8H,4-5H2,1-2H3
• InChI Key: PQDYLJXTQANBOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1CN(CC1OC)C2=CC(=NC=N2)Cl
• Molecular Formula: C10H14ClN3O2
• Molecular Weight: 243.69 g/mol

Description

4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine is an organic compound that is used in a variety of scientific research applications. It is a member of the pyrimidine family of compounds, which are known for their diverse range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine is still not fully understood. However, it is believed to interact with various proteins and enzymes in the body, which can lead to changes in biochemical and physiological processes. It is also believed to interact with various receptors in the body and to modify the activity of certain enzymes.
Biochemical and Physiological Effects
4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, including those involved in signal transduction pathways. It has also been shown to modulate the activity of various proteins, including those involved in metabolic processes. In addition, it has been shown to modulate the activity of various receptors, including those involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine has several advantages for lab experiments. It is relatively easy to synthesize and can be produced in large quantities. In addition, it is relatively stable and can be stored for long periods of time. However, there are some limitations to using 4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine in lab experiments. It is not very soluble in water, which can limit its use in certain experiments. In addition, it can be toxic at high concentrations and should be handled with care.

Future Directions

There are a number of potential future directions for research involving 4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine. One potential direction is to investigate the effects of 4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine on various diseases and disorders. Another potential direction is to explore the potential of using 4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine as a therapeutic agent. Additionally, further research could be conducted to better understand the mechanism of action of 4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine and to identify new applications for it. Finally, further research could be conducted to explore the potential of using 4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine as a drug delivery system.

Scientific Research Applications

4-Chloro-6-(3,4-dimethoxypyrrolidin-1-yl)pyrimidine has a wide range of scientific research applications. It has been used as a tool to study the biochemical and physiological effects of various drugs and compounds. In addition, it has been used to investigate the mechanisms of action of certain drugs and to develop new drugs. It has also been used in the study of enzyme catalysis, protein-ligand interactions, and receptor-ligand interactions.